Cas no 56563-37-2 (2-Butynyl p-toluenesulfonate)
2-Butynyl p-toluenesulfonate is a versatile organic sulfonate ester commonly employed in synthetic chemistry as an alkylating or tosylating agent. Its key advantages include high reactivity in nucleophilic substitution reactions, making it useful for introducing the 2-butynyl group into target molecules. The compound's stability under controlled conditions allows for precise handling in multi-step syntheses. Additionally, its well-defined structure ensures consistent performance in applications such as the preparation of alkynes or as an intermediate in pharmaceutical and agrochemical research. The electron-withdrawing tosylate group enhances its leaving group ability, facilitating efficient transformations in complex organic frameworks.
2-Butynyl p-toluenesulfonate structure
Product Name:2-Butynyl p-toluenesulfonate
CAS No:56563-37-2
MF:C11H12O3S
MW:224.276182174683
MDL:MFCD00078395
CID:56980
PubChem ID:329761647
Update Time:2025-05-21
2-Butynyl p-toluenesulfonate Chemical and Physical Properties
Names and Identifiers
-
- 2-Butynyl p-toluenesulfonate
- 2-Butynyl p-toluenesulphonate
- But-2-yn-1-yl 4-methylbenzenesulfonate
- but-2-ynyl 4-methylbenzenesulfonate
- 2-Butynyl 4-methylbenzenesulfonate
- A831099
- 56563-37-2
- 2-Butynyl4-toluenesulfonate
- CS-0453651
- AKOS015891042
- E78900
- 2-Butynyl 4-toluenesulfonate
- AS-81525
- 4-methylbenzenesulfonic acid but-2-ynyl ester
- 10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N
- J-802075
- FT-0611645
- doi:10.14272/HGZKJNHJABSJTC-UHFFFAOYSA-N.1
- DTXSID10427047
- MFCD00078395
- 2-Butynyl p-toluenesulfonate, 96%
- SCHEMBL4801283
- p-toluenesulphonic acid-2-butinyl ester
- EN300-7394480
- B4995
- but-2-yn-1-yl 4-methylbenzene-1-sulfonate
- DB-020757
-
- MDL: MFCD00078395
- Inchi: 1S/C11H12O3S/c1-3-4-9-14-15(12,13)11-7-5-10(2)6-8-11/h5-8H,9H2,1-2H3
- InChI Key: HGZKJNHJABSJTC-UHFFFAOYSA-N
- SMILES: S(C1C=CC(C)=CC=1)(=O)(=O)OCC#CC
- BRN: 3300477
Computed Properties
- Exact Mass: 224.05100
- Monoisotopic Mass: 224.05071541g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 344
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 2.2
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- Color/Form: solid
- Density: 1,012 g/cm3
- Melting Point: 47-51 °C
- Boiling Point: 355.2 °C at 760 mmHg
- Flash Point: Degrees Fahrenheit:>230°F
Degrees Celsius:>110°C - Refractive Index: 1.538
- Water Partition Coefficient: Insoluble
- PSA: 51.75000
- LogP: 2.80440
- Solubility: Insoluble
2-Butynyl p-toluenesulfonate Security Information
-
Symbol:
- Signal Word:Warning
- Hazard Statement: H315-H319-H335
- Warning Statement: P261-P305+P351+P338
- Hazardous Material transportation number:NONH for all modes of transport
- WGK Germany:3
- Hazard Category Code: 36/37/38
- Safety Instruction: S26-S36/37/39-S37/39
-
Hazardous Material Identification:
- Safety Term:S26;S37/39
- Risk Phrases:R22; R36/37/38
- Storage Condition:Cold storage (+4 ° C)
2-Butynyl p-toluenesulfonate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | B918095-1g |
2-Butynyl p-Toluenesulfonate |
56563-37-2 | ≥98%(GC) | 1g |
¥1,816.20 | 2022-09-02 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4995-1G |
2-Butynyl p-Toluenesulfonate |
56563-37-2 | 98.0%() | 1G |
¥1290.0 | 2022-07-28 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4995-5G |
2-Butynyl p-Toluenesulfonate |
56563-37-2 | 98.0%() | 5G |
¥5690.0 | 2022-07-28 | |
| abcr | AB105439-10 g |
2-Butynyl p-toluenesulfonate, 98%; . |
56563-37-2 | 98% | 10g |
€127.30 | 2023-01-31 | |
| abcr | AB105439-50 g |
2-Butynyl p-toluenesulfonate, 98%; . |
56563-37-2 | 98% | 50g |
€476.60 | 2023-01-31 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524318-1g |
But-2-yn-1-yl 4-methylbenzenesulfonate |
56563-37-2 | 98% | 1g |
¥1324.00 | 2024-05-08 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1524318-5g |
But-2-yn-1-yl 4-methylbenzenesulfonate |
56563-37-2 | 98% | 5g |
¥5846.00 | 2024-05-08 | |
| eNovation Chemicals LLC | K63158-1g |
2-Butynyl 4-toluenesulfonate |
56563-37-2 | 95% | 1g |
$365 | 2024-06-09 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4995-1g |
2-Butynyl p-Toluenesulfonate |
56563-37-2 | 98.0%() | 1g |
¥1290.0 | 2023-08-31 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B4995-5g |
2-Butynyl p-Toluenesulfonate |
56563-37-2 | 98.0%() | 5g |
¥5690.0 | 2023-08-31 |
2-Butynyl p-toluenesulfonate Suppliers
Amadis Chemical Company Limited
Gold Member
(CAS:56563-37-2)2-Butynyl p-toluenesulfonate
Order Number:A831099
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:20
Price ($):265.0
Email:sales@amadischem.com
2-Butynyl p-toluenesulfonate Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Recommended suppliers
Amadis Chemical Company Limited
(CAS:56563-37-2)2-Butynyl p-toluenesulfonate
Purity:99%
Quantity:1g
Price ($):265.0